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Compound of Interest

Compound Name: Santin

Cat. No.: B1237347 Get Quote

Disclaimer: This document provides essential safety and logistical information for the handling

and disposal of Santin (CAS 27782-63-4). No official Safety Data Sheet (SDS) with GHS

classifications for Santin is publicly available. Therefore, the guidance provided is based on the

known properties of Santin as a flavonoid with potential antiproliferative and cytotoxic activity,

and on established best practices for handling potent chemical compounds in a laboratory

setting.[1] Researchers must supplement this guide with a risk assessment specific to their

experimental context and always adhere to their institution's environmental health and safety

(EHS) guidelines.

Santin is an O-methylated flavonol, a class of naturally occurring compounds with a range of

biological activities.[2] Research indicates that Santin exhibits antiproliferative, anti-influenza,

and anti-cancer properties, and can induce apoptosis (programmed cell death).[1] Due to these

cytotoxic properties, it must be handled with care to minimize exposure.

Compound Identification and Properties
Below is a summary of the key identifying information and physical/chemical properties for

Santin.
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Property Value

Chemical Name
5,7-dihydroxy-3,6-dimethoxy-2-(4-

methoxyphenyl)chromen-4-one[3]

Synonyms
5,7-Dihydroxy-3,6,4'-trimethoxyflavone, 3-

Methylbetuletol[1][3]

CAS Number 27782-63-4[3][4]

Molecular Formula C₁₈H₁₆O₇[3][4][5]

Molecular Weight 344.32 g/mol [3][5]

Appearance Solid (Assumed)

Storage Temperature
Store at low temperatures; Powder: -20°C for 3

years; In solvent: -80°C for 1 year[1]

Personal Protective Equipment (PPE) and Handling
Given the potential cytotoxic nature of Santin, a stringent PPE protocol is mandatory to prevent

dermal, ocular, and respiratory exposure.

Required Personal Protective Equipment
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PPE Category Specification

Hand Protection

Double gloving with chemotherapy-rated nitrile

gloves is required. Change gloves immediately if

contaminated, torn, or punctured.

Eye Protection
ANSI Z87.1-compliant safety glasses with side

shields or splash goggles.

Body Protection

A disposable, solid-front, back-closing laboratory

gown. Cuffs should be tucked under the outer

glove.

Respiratory

For handling powder outside of a certified

chemical fume hood or biological safety cabinet,

a NIOSH-approved N95 or higher-level

respirator is required to prevent inhalation.

Safe Handling Workflow
The following workflow outlines the essential steps for safely handling Santin powder.
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Caption: Workflow for Safe Handling of Santin.
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Disposal Plan: Operational Protocol
All materials that come into contact with Santin must be treated as hazardous cytotoxic waste.

This includes contaminated PPE, labware, and cleaning materials.

Experimental Protocol: Decontamination of Work
Surfaces
This protocol details the steps for cleaning and decontaminating a work surface after handling

Santin.

Initial Cleaning:

Prepare a detergent solution (e.g., 1% sodium lauryl sulfate in water).

Moisten a sterile, low-lint wipe with the detergent solution.

Wipe the entire surface in overlapping, unidirectional strokes, starting from the cleanest

area and moving to the most contaminated.

Dispose of the wipe in a designated cytotoxic waste container.

Rinsing:

Moisten a new wipe with sterile water to rinse away any residual detergent.

Wipe the surface using the same unidirectional technique.

Dispose of the wipe in the cytotoxic waste container.

Final Decontamination:

Using a new wipe moistened with 70% isopropyl alcohol (IPA), wipe the surface again with

the same technique.

This step serves to disinfect and remove additional chemical residues.

Allow the surface to air dry completely.
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Waste Segregation and Disposal
Proper segregation of waste is mandatory to ensure safe and compliant disposal.

Waste Category Description Disposal Container

Trace Cytotoxic Waste

Items contaminated with small

amounts of Santin, such as

used gloves, gowns, bench

paper, and empty vials.

Place in a designated, leak-

proof, puncture-resistant

container lined with a yellow

bag and clearly labeled with

"Trace Cytotoxic Waste" and

the cytotoxic symbol.

Bulk Cytotoxic Waste

Unused or expired Santin

powder, grossly contaminated

items, or solutions containing

Santin at a concentration

sufficient to be considered

hazardous.

Place in a designated, leak-

proof, puncture-resistant

container lined with a black

bag (or as per institutional

guidelines) and clearly labeled

as "Bulk Cytotoxic Waste,"

"Hazardous Waste," and with

the name "Santin."[6]

Sharps Waste

Needles, syringes, or other

sharp items contaminated with

Santin.

Place in a designated,

puncture-proof sharps

container that is clearly labeled

for cytotoxic sharps waste.

Waste Disposal Workflow
The following diagram illustrates the decision-making process for segregating and disposing of

Santin-contaminated waste.
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Caption: Santin Waste Segregation and Disposal Flowchart.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1237347?utm_src=pdf-body-img
https://www.benchchem.com/product/b1237347?utm_src=pdf-body
https://www.benchchem.com/product/b1237347?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 5,7-Dihydroxy-3',4',5'-trimethoxyflavone Analysis Service | MtoZ Biolabs [mtoz-
biolabs.com]

2. danielshealth.ca [danielshealth.ca]

3. acewaste.com.au [acewaste.com.au]

4. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

5. 5,7-dihydroxy-3',4',5'-trimethoxyflavone mitigates lead induced neurotoxicity in rats via its
chelating, antioxidant, anti-inflammatory and monoaminergic properties - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Santin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237347#personal-protective-equipment-for-
handling-santin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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